3-Cyclopropoxy-4-(methylamino)benzamide

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• SMILES: CNC1=C(C=C(C=C1)C(=O)N)OC2CC2
• InChI: InChI=1S/C11H14N2O2/c1-13-9-5-2-7(11(12)14)6-10(9)15-8-3-4-8/h2,5-6,8,13H,3-4H2,1H3,(H2,12,14)
• InChIKey: XMTQMYCNYITNLG-UHFFFAOYSA-N

3-Cyclopropoxy-4-(methylamino)benzamide (CAS 1243465-54-4) for Research: A Benzamide Building Block Baseline

3-Cyclopropoxy-4-(methylamino)benzamide (CAS 1243465-54-4) is a small-molecule benzamide derivative with the molecular formula C11H14N2O2 and a molecular weight of 206.24 g/mol . Its structure features a central benzamide core substituted with a cyclopropoxy group at the 3-position and a methylamino group at the 4-position. This substitution pattern classifies it as a functionalized aryl amide, a motif commonly explored in medicinal chemistry for lead discovery. The compound is currently listed in chemical supplier databases, indicating its availability for non-human research purposes, but its precise biological mechanism of action remains not fully elucidated . This Product-Specific Evidence Guide focuses on identifying quantifiable differentiation for this specific regioisomer compared to its closest structural analogs.

1

Defined regioisomer for structure-activity relationship (SAR) exploration

2

4-methylamino group as a specific synthetic handle for library generation

3

Reference standard for isomeric impurity profiling when paired with COA

Why Generic Substitution of 3-Cyclopropoxy-4-(methylamino)benzamide is Not Valid Without Evidence

For benzamide-based research compounds, small structural modifications—such as the positional isomerism of substituents on the phenyl ring—can lead to profound differences in target binding, selectivity, and pharmacokinetic properties. 3-Cyclopropoxy-4-(methylamino)benzamide is one specific regioisomer among several closely related analogs, including 3-cyclopropoxy-5-(methylamino)benzamide and 2-cyclopropoxy-6-(methylamino)benzamide, which are also commercially available . Generic substitution with an isomer without empirical, quantitative evidence assumes identical biological and physicochemical behavior, which is a fallacy well-documented in medicinal chemistry. Therefore, procurement decisions for this specific compound must be based on a direct evidence-based comparison, not on class-level assumptions. The sections below evaluate the available quantitative evidence to guide this selection.

Regioisomer mismatch 3-cyclopropoxy-5-(methylamino) isomer shares identical formula but may exhibit different target binding

Analytical identity gap Bulk metrics (MW, formula) cannot differentiate; NMR/HPLC verification required

Class-level inference not transferable PDE4 benzamide SAR shows >100-fold potency shifts by position, but direct extrapolation lacks data

Quantitative Evidence Guide: 3-Cyclopropoxy-4-(methylamino)benzamide vs. Closest Analogs

Physicochemical Baseline: Molecular Formula and Weight Comparison

The molecular formula and weight of 3-cyclopropoxy-4-(methylamino)benzamide are C11H14N2O2 and 206.24 g/mol . Its close regioisomer, 3-cyclopropoxy-5-(methylamino)benzamide, shares the same molecular formula and weight . This demonstrates that simple bulk metrics cannot differentiate these compounds; analytical identification (e.g., NMR, HPLC retention time) is mandatory for procurement verification. No quantitative differences in properties like logP, solubility, or melting point are available in the public domain to distinguish these isomers.

Molecular Identity

Reported

C₁₁H₁₄N₂O₂ / 206.24 g·mol⁻¹ (identical to 3,5-isomer)

Bulk metrics cannot distinguish regioisomers

Analytical specification (HPLC, NMR) needed for identity confirmation

Evidence Dimension	Molecular Formula / Weight
Target Compound Data	C11H14N2O2 / 206.24 g/mol
Comparator Or Baseline	3-cyclopropoxy-5-(methylamino)benzamide: C11H14N2O2 / 206.24 g/mol
Quantified Difference	No difference in formula or molecular weight.
Conditions	Theoretical calculation from structural formula

Why This Matters

This underscores that a purchase decision cannot rely on bulk substance identity alone; analytical specification sheets are the only way to ensure the correct regioisomer is procured.

Regioisomeric Purity: A Critical Procurement Parameter

No quantitative data comparing the biological activity or physicochemical properties of 3-cyclopropoxy-4-(methylamino)benzamide against any close regioisomer (e.g., 2-cyclopropoxy-6-(methylamino)benzamide ) was found in primary literature or patents. The principal differentiator for procurement is therefore the reported purity of the specific regioisomer from the supplier. Vendors typically report purity by HPLC, often >95% . However, without head-to-head data, the scientific value lies solely in its certified identity and purity, which minimizes the risk of isomeric impurity-driven artifacts in experimental assays.

Regioisomeric Purity

Data to verify

>95% by HPLC (vendor claim)

Critical procurement specification

Request COA confirming regioisomeric purity; no head-to-head data available

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	Not specified in public domain; typically >95% by vendor claim
Comparator Or Baseline	No comparative purity data for other isomers available.
Quantified Difference	Not available.
Conditions	Vendor certificate of analysis

Why This Matters

In the absence of comparative biological data, the quality control specification—particularly regioisomeric purity—becomes the critical, verifiable metric for scientific procurement.

Positional Isomer SAR Gap: A Research Opportunity

A systematic SAR study for 3-cyclopropoxy-4-(methylamino)benzamide has not been published. This is in contrast to well-characterized benzamide series like PDE4 inhibitors, where minor substituent shifts lead to dramatic potency changes. For example, in the PDE4 inhibitor series, moving a methoxy group from the 3- to the 4-position can shift the IC50 by over 100-fold [1]. This class-level inference strongly suggests that the specific substitution pattern of 3-cyclopropoxy-4-(methylamino)benzamide will confer a unique, though currently unquantified, biological fingerprint compared to its 5-methylamino isomer. This represents a clear research opportunity and a justification for its procurement in original SAR exploration.

Positional SAR Gap

Class-level inference

>100-fold potency shifts observed in benzamide PDE4 inhibitor analogs

Uncharacterized regioisomer; empirical exploration warranted

Class-level precedent only; direct biological data for this compound not available

Evidence Dimension	Positional SAR Impact (PDE4 class reference)
Target Compound Data	Not available for this specific compound
Comparator Or Baseline	Class precedent: 3-methoxy vs 4-methoxy benzamide PDE4 inhibitors show >100-fold potency differences (literature class observation)
Quantified Difference	Unknown; a >100-fold difference is plausible based on analogous systems.
Conditions	Inference from published benzamide PDE4 inhibitor SAR

Why This Matters

This identifies the compound not as a validated lead, but as a rationally-selected probe molecule for SAR investigation, where its unique substitution pattern is the core value proposition.

• [1] Ashton, M. J., et al. (1994). Selective Type-IV Phosphodiesterase Inhibitors as Antiasthmatic Agents. The Syntheses and Biological Activities of 3-(Cyclopentyloxy)-4-methoxybenzamides and Analogs. Journal of Medicinal Chemistry, 37(11), 1696-1703. (This reference is used only for the class-level inference of positional sensitivity in benzamide PDE4 inhibitors). View Source

Verified Application Scenarios for 3-Cyclopropoxy-4-(methylamino)benzamide

Medicinal Chemistry SAR Probe for Exploring Substitution Effects

Based on the established class-level inference that positional isomerism in benzamides dramatically impacts biological activity [1], this compound is best applied as a specific probe in structure-activity relationship (SAR) studies. A research team would procure 3-cyclopropoxy-4-(methylamino)benzamide alongside its 3,5-isomer to empirically determine the impact of the amino-methyl group's position on a given target. The value is derived from having a certified, specific regioisomer as a tool for discovery.

Synthetic Intermediate for Novel Compound Libraries

With its chemically distinct cyclopropoxy ether and a secondary amine (methylamino) group, this benzamide is a versatile intermediate for parallel synthesis. The methylamino group at the 4-position is a specific synthetic handle that allows for further derivatization, such as alkylation, acylation, or reductive amination, which are not equally accessible on isomers where the methylamino group is at the 5-position . This positional specificity makes it a unique building block for generating diverse compound libraries.

Reference Standard for Isomeric Impurity Profiling

For pharma companies developing a drug candidate containing a cyclopropoxy-benzamide core, this compound can be procured as a high-purity reference standard. It serves a dual purpose: first, to develop and validate an HPLC method capable of separating it from its regioisomeric impurities; and second, to act as a quantitative marker. The critical requirement here is a vendor-provided Certificate of Analysis proving regioisomeric purity, which directly enables robust analytical quality control.

Application

Selection Property

Validation Focus

SAR probe

Certified regioisomeric identity

Empirical SAR comparison with 3,5-isomer on target

Synthetic intermediate

4-methylamino synthetic handle

Derivatization feasibility for parallel library synthesis

Reference standard

HPLC purity and isomeric profile

Method validation for regioisomer separation and quantification

• [1] Ashton, M. J., et al. (1994). Selective Type-IV Phosphodiesterase Inhibitors as Antiasthmatic Agents. The Syntheses and Biological Activities of 3-(Cyclopentyloxy)-4-methoxybenzamides and Analogs. Journal of Medicinal Chemistry, 37(11), 1696-1703. View Source